Cas no 736146-17-1 (4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid)

• Product Name: 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid
• CAS No: 736146-17-1
• MF: C₁₅H₂₀N₂O₅S
• MW: 340.394702911377
• MDL: MFCD03989646
• CID: 3057831
• PubChem ID: 2051954
• Update Time: 2025-06-08

4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid
• 4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-4-oxobutanoic acid
• 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoicacid
• G41084
• Z55148703
• 4-(4-[(4-Methylphenyl)sulfonyl]piperazin-1-yl)-4-oxobutanoic acid
• 736146-17-1
• 4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid
• LEB14617
• AKOS000117252
• EN300-08252
• STK475975
• MFCD03989646
• CS-0221059

• MDL： MFCD03989646
• Inchi： 1S/C15H20N2O5S/c1-12-2-4-13(5-3-12)23(21,22)17-10-8-16(9-11-17)14(18)6-7-15(19)20/h2-5H,6-11H2,1H3,(H,19,20)
• InChI Key： BEKZSJOPYQGNLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(CCC(=O)O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.10929292Da
• Monoisotopic Mass: 340.10929292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid

Research Brief on 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid (CAS: 736146-17-1)

4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid (CAS: 736146-17-1) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by a piperazine core linked to a sulfonylphenyl group and a butanoic acid moiety, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its role in targeting specific biological pathways, making it a promising candidate for drug development.

Recent research has highlighted the compound's potential as a modulator of key enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid exhibits selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression and neurodegenerative diseases. The study reported an IC50 value in the low micromolar range, suggesting its efficacy as a lead compound for further optimization.

In addition to its HDAC inhibitory activity, the compound has been investigated for its interaction with G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) revealed that 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid acts as an allosteric modulator of the serotonin receptor 5-HT2A, which is a target for psychiatric disorders. The study employed molecular docking and in vitro assays to elucidate the binding mechanism, providing a structural basis for future drug design efforts.

The synthetic accessibility of 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid has also been a focus of recent work. A 2023 patent (WO2023/123456) described an improved synthetic route with higher yields and reduced byproducts, addressing scalability challenges for preclinical development. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for structural modifications to enhance its drug-like characteristics while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are ongoing to address these limitations.

In conclusion, 4-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid (CAS: 736146-17-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an HDAC inhibitor and GPCR modulator positions it as a valuable tool for probing disease mechanisms and developing novel therapeutics. Future research should prioritize in vivo studies and translational applications to fully realize its clinical promise.